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Compound of Interest

Compound Name: R026-4550

Cat. No.: B15610142

Technical Support Center: Ro26-4550

This technical support center provides researchers, scientists, and drug development
professionals with essential information for designing and troubleshooting experiments
involving R026-4550.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for Ro26-45507

Al: Ro26-4550 is a small molecule that acts as a competitive antagonist of the protein-protein
interaction between Interleukin-2 (IL-2) and the alpha subunit of its receptor, IL-2Ra (also
known as CD25).[1] It binds to a "hot spot” on the IL-2 protein, preventing it from engaging with
the CD25 receptor subunit, thereby inhibiting downstream signaling.[2]

Q2: What is the principal biological effect of Ro26-4550 in cell culture?

A2: The primary reported effect of Ro26-4550 is the induction of ex vivo expansion of both
murine and human hematopoietic stem and progenitor cells (HSPCs).[1] Studies have shown
that HSPCs treated with R026-4550 maintain their self-renewal capability and exhibit low rates
of apoptosis.[1] It also promotes the proliferation of bone marrow mesenchymal stem cells
(MSCs) and fibroblasts.[1]

Q3: How does inhibiting the IL-2/IL-2Ra interaction lead to HSPC expansion?
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A3: While IL-2 is crucial for the proliferation and differentiation of mature T cells, its role in
hematopoiesis is complex. By competitively inhibiting the IL-2/IL-2Ra interaction, R026-4550
appears to modulate the hematopoietic microenvironment, inducing HSPCs to enter the cell
cycle while maintaining their self-renewal properties.[1] Interestingly, treatment with R026-4550
has also been shown to enhance the expression of IL-2Ra (CD25) on HSPCs.[1]

Q4: What is the recommended solvent and storage condition for Ro26-4550?

A4: While specific solubility data is not widely published, similar small molecules are typically
dissolved in dimethyl sulfoxide (DMSO) to create a stock solution. For storage, it is
recommended to follow the instructions on the Certificate of Analysis provided by the supplier,
which generally involves storing the compound at low temperatures (e.g., -20°C or -80°C) to
ensure stability.

Compound Data Summary

The following table summarizes the available quantitative data for R026-4550.

Parameter Value Description Reference

Concentration causing
IC50 3uM 50% inhibition of IL-2/  [3]
IL-2Ra binding.

Signaling Pathway and Experimental Workflow
Visualizations

The following diagrams illustrate the key signaling pathway affected by R026-4550 and a
general workflow for its primary application.
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Isolate Mononuclear Cells

(e.g., from Cord Blood, Bone Marrow)

Purify CD34+ HSPCs
(e.g., MACS)

Culture CD34+ cells in HSC Expansion Media
+ Cytokine Cocktail

Add R026-4550 or Vehicle Control (DMSO)
to respective culture wells

Incubate for 7-14 days
(37°C, 5% CO2)

Harvest Cells

Analyze Cell Population
(Flow Cytometry for CD34, CD25, etc.)
& Colony Forming Unit (CFU) Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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